Cas no 382146-66-9 (Bacopaside II)
Bacopaside II is an extract of medicinal plant Bacopa monnieri, which blocks aquaporin-1 (AQP1) water channel and hinders the migration of AQP1 expressing cells Bacopaside II also induces cell cycle arrest and apoptosis

Bacopaside II structure
Product Name:Bacopaside II
CAS No:382146-66-9
Molecular Formula:C47H76O18
Molecular Weight:929.0956
CID:837725
PubChem ID:9876264
Bacopaside II Properties
Names and Identifiers
-
- BACOPASIDE II(P)
- BACOPASIDE II(SH)
- Bacopaside II
- Pseudojujubogenin 3-O-[α-L-arabinofuranosyl-(1→2)-[β-D-glucopyranosyl-(1→3)]-β-D-glucopyranoside]
- ZO6L404Y9T
- Bacopaside ii, (-)-
- Bacopaside II (constituent of bacopa) [DSC]
- Q27295806
- 3-O-alpha-L-arabinofuranosyl-(1-2)-(beta-D-glucopyranosyl (1-3))-beta-D-glucopyranosyl pseudo-jujubogenin
- CS-0032179
- AS-82707
- HY-N6016
- UNII-ZO6L404Y9T
- AKOS040760287
- 382146-66-9
- DTXSID201347350
- XB177549
- GTPL13096
- BACOPASIDE II (CONSTITUENT OF BACOPA)
- DA-71269
-
- InChIKey: WZWPYJOPCULCLQ-UOXCDNDQSA-N
- Inchi: 1S/C47H76O18/c1-21(2)14-22-18-58-47-19-46(20-59-47)23(38(47)45(22,7)57)8-9-28-43(5)12-11-29(42(3,4)27(43)10-13-44(28,46)6)63-41-37(65-39-34(55)31(52)25(16-49)61-39)36(32(53)26(17-50)62-41)64-40-35(56)33(54)30(51)24(15-48)60-40/h14,22-41,48-57H,8-13,15-20H2,1-7H3/t22-,23-,24-,25+,26-,27+,28-,29+,30-,31+,32-,33+,34-,35-,36+,37-,38+,39+,40+,41+,43+,44-,45+,46+,47-/m1/s1
- SMILES: O1C([H])([H])[C@@]23C([H])([H])[C@@]41[C@]([H])([C@](C([H])([H])[H])([C@]([H])(/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C([H])([H])O4)O[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]1([H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@@]31C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O[H])O1)O[H])O[H]
Computed Properties
- Exact Mass: 928.503166g/mol
- Surface Charge: 0
- XLogP3: 2
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 18
- Rotatable Bond Count: 10
- Monoisotopic Mass: 928.503166g/mol
- Monoisotopic Mass: 928.503166g/mol
- Topological Polar Surface Area: 276Ų
- Heavy Atom Count: 65
- Complexity: 1770
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 25
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Molecular Weight: 929.1
Experimental Properties
- LogP: -0.17580
- PSA: 276.14000
- Color/Form: Powder
- Density: 1.43
Bacopaside II Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00C17Q-1mg |
BACOPASIDE II(P) |
382146-66-9 | 98% | 1mg |
$130.00 | 2024-05-03 | |
A2B Chem LLC | AF60646-1mg |
BACOPASIDE II(P) |
382146-66-9 | ≥95% | 1mg |
$96.00 | 2024-04-20 | |
Aaron | AR00C1G2-10mg |
BACOPASIDE II(P) |
382146-66-9 | 10mg |
$327.00 | |||
ChemFaces | CFN93234-10mg |
Bacopaside II |
382146-66-9 | >=98% | 10mg |
$288 | 2023-09-19 | |
ChemScence | CS-0032179-1mg |
Bacopaside II |
382146-66-9 | 98.69% | 1mg |
$85.0 | 2022-04-27 | |
Chengdu Biopurify Phytochemicals Ltd | BP0227-20mg |
Bacopaside II |
382146-66-9 | 98% | 20mg |
$420 | 2023-09-20 | |
ChromaDex Standards | ASB-00002007-005-5mg |
BACOPASIDE II |
382146-66-9 | % | 5mg |
$388.00 | ||
eNovation Chemicals LLC | Y1252056-1mg |
BACOPASIDE II(P) |
382146-66-9 | 98% | 1mg |
$300 | 2023-05-17 | |
MedChemExpress | HY-N6016-1mg |
Bacopaside II |
382146-66-9 | 98.41% | 1mg |
¥473 | 2024-05-24 | |
PhytoLab | 80364-50mg |
Bacopaside II |
382146-66-9 | ≥ 90.0 % | 50mg |
€1813.4999999999998 |
Bacopaside II Suppliers
Chengdu Biopurify Phytochemicals Ltd.
(CAS:382146-66-9)
MR./MRS.:HE DAN DAN
Phone:15928576055
Email:sales@biopurify.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:382146-66-9)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SI CHUAN WEI KE QI Biotechnology Co., Ltd.
(CAS:382146-66-9)
MR./MRS.:YANG YANG
Phone:13348961525
Email:2851167780@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:382146-66-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
(CAS:382146-66-9)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
(CAS:382146-66-9)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com
Bacopaside II Related Literature
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Nourah Z. Alzoman,Mona M. Alshehri,Haya I. Aljohar,Maha A. Sultan Anal. Methods, 2015,7, 3260-3267
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3. Electrochemical sensor based on a polyaniline-modified SnO2 nanocomposite for detecting ethephon†Shuyong Zhai,Minghua Wang,Linghao He,Donglai Peng,Shunli Liu,Yanqin Yang Anal. Methods, 2015,7, 4725-4733
-
5. Selective reduction of oxalic acid to glycolic acid at low temperature in a continuous flow process†Eric Schuler,Lars Grooten,Paula Oulego,N. Raveendran Shiju RSC Sustain., 2023,1, 2072-2080
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Gen Li,Illia Dobryden,Eric Johansson Salazar-Sandoval,Mats Johansson Soft Matter, 2019,15, 7704-7714
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Jie Zhao,Chaojian Chen,Dandan Li,Xiangsheng Liu,Haibo Wang,Qiao Jin,Jian Ji Polym. Chem., 2014,5, 1843-1847
-
Mohammad Ehtisham Khan,Mohammad Mansoob Khan,Moo Hwan Cho Nanoscale, 2018,10, 9427-9440
-
Shinya Adachi,Naoya Kumagai,Masakatsu Shibasaki Chem. Sci., 2017,8, 85-90
-
Zhao Li,Dongsheng Liu,Xinhua Lu,Minglin Du,Zhenyang Chen,Jingrui Teng,Ruiqi Sha,Lin Tian Dalton Trans., 2022,51, 1527-1532
382146-66-9 (Bacopaside II) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:382146-66-9)Bacopaside II

Purity:99%/99%/99%/99%
Quantity:10mg/25mg/5mg/1ml
Price($):193.0/386.0/274.0/192.0